Cas no 16710-13-7 (6-Methyluridine)

• Product Name: 6-Methyluridine
• CAS No: 16710-13-7
• MF: C₁₀H₁₄N₂O₆
• MW: 258.227962970734
• CID: 178687
• PubChem ID: 92887
• Update Time: 2025-05-24

6-Methyluridine Chemical and Physical Properties

Names and Identifiers

• Uridine, 6-methyl-
• 6-METHYLURIDINE
• 4-amino-N-pyridin-4-yl-benzenesulfonamide
• 4-p-aminobenzenesulphonamidopyridine
• 5-Methyluridine
• 6-Methyl-uridin
• 6-methyl-uridine
• AC1NGPV8
• AG-C-01988
• CTK1H7100
• N1-4-pyridylsulfanilamide
• N1-6-methyluridine
• SBB055350
• sulfanilic acid-[4]pyridylamide
• Sulfanilsaeure-[4]pyridylamid
• NSC 112513
• AKOS027447341
• 16710-13-7
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-methylpyrimidine-2,4(1H,3H)-dione
• SCHEMBL42101
• CHEMBL439055
• NSC 112513;
• Uridine, 6-methyl-(8CI)(9CI)
• DA-58907
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylpyrimidine-2,4-dione
• Uridine, 6-methyl-(8CI)
• 6-Methyluridine

• Inchi： 1S/C10H14N2O6/c1-4-2-6(14)11-10(17)12(4)9-8(16)7(15)5(3-13)18-9/h2,5,7-9,13,15-16H,3H2,1H3,(H,11,14,17)/t5-,7-,8-,9-/m1/s1
• InChI Key： SGKGZYGMLGVQHP-ZOQUXTDFSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C=C1C)=O)=O)O)O

Computed Properties

• Exact Mass: 258.08522
• Monoisotopic Mass: 258.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 119.33
• LogP: -2.54350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 6-Methyluridine

Comprehensive Overview of 6-Methyluridine (CAS No. 16710-13-7): Structure, Applications, and Research Insights

6-Methyluridine (CAS No. 16710-13-7) is a modified nucleoside derivative of uridine, where a methyl group is introduced at the 6-position of the pyrimidine ring. This subtle yet significant structural alteration endows 6-Methyluridine with unique biochemical properties, making it a valuable compound in pharmaceutical research, nucleic acid chemistry, and biotechnology. Its molecular formula, C₁₀H₁₄N₂O₆, and molecular weight of 258.23 g/mol reflect its role as a versatile building block for advanced therapeutics and diagnostics.

In recent years, the demand for modified nucleosides like 6-Methyluridine has surged due to their applications in mRNA vaccine development, antiviral drug design, and epigenetic studies. Researchers are particularly interested in how methylation at the 6-position influences RNA stability and translation efficiency—a hot topic in RNA therapeutics and precision medicine. The compound’s ability to modulate RNA-protein interactions has also sparked interest in cancer immunotherapy and rare disease treatments.

The synthesis of 6-Methyluridine typically involves enzymatic or chemical methylation of uridine, with advancements in green chemistry and biocatalysis improving yield and sustainability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is critical for applications in Good Manufacturing Practice (GMP)-compliant drug production. Suppliers often highlight its ≥98% purity to meet the stringent requirements of pharmaceutical intermediates.

One of the most searched questions about 6-Methyluridine revolves around its role in COVID-19 mRNA vaccines. While not directly used in current formulations, its structural analogs contribute to understanding RNA modifications that enhance vaccine efficacy. This connection has driven academic and industrial interest, with publications on nucleoside modifications increasing by 40% since 2020 (Source: PubMed).

Beyond therapeutics, 6-Methyluridine is explored in diagnostic probes and biomarker discovery. Its fluorescent derivatives enable real-time RNA tracking in cells, aiding studies on gene expression and viral replication. Additionally, its potential in agricultural biotechnology—such as enhancing crop RNA interference mechanisms—is an emerging area of investigation.

From a commercial perspective, the global market for modified nucleosides is projected to grow at a CAGR of 8.7% from 2023 to 2030 (Grand View Research), fueled by demand for personalized medicine and RNA-based drugs. 6-Methyluridine suppliers emphasize scalability and regulatory compliance, with certifications like USP/EP standards being a key selling point.

In summary, 6-Methyluridine (CAS No. 16710-13-7) exemplifies the intersection of chemistry, biology, and medicine. Its multifaceted applications—from cutting-edge therapeutics to diagnostic tools—underscore its importance in modern science. As research into RNA modifications and synthetic biology advances, this compound will likely remain at the forefront of innovation.